4-fluoro-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-fluoro-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)benzamide is a chemical compound that has been developed for scientific research purposes. This compound is also known as JNJ-5207852 and has been found to have potential applications in the field of medicinal chemistry.
Scientific Research Applications
Microwave Induced Synthesis and Antimicrobial Applications
New fluorine-containing compounds synthesized through microwave methods demonstrated significant antimicrobial activity against a variety of pathogens. The presence of a fluorine atom enhanced the antimicrobial effectiveness of these compounds, showcasing the potential of fluorinated benzamides in developing new antimicrobials (Desai, Rajpara, & Joshi, 2013).
Synthesis of Fluorinated Heterocycles for Pharmaceutical Applications
Fluorinated heterocycles were synthesized via rhodium(III)-catalyzed C-H activation, demonstrating the versatility of fluorinated compounds in pharmaceutical development. These compounds, including 4-fluoroisoquinolin-1(2H)-ones and 5-fluoropyridin-2(1H)-ones, highlight the importance of fluorination in creating molecules with potential therapeutic applications (Wu et al., 2017).
Herbicidal Activity and Agrochemical Applications
Novel pyrido[2,3-d]pyrimidine-2,4-dione-benzoxazinone hybrids, acting as protoporphyrinogen oxidase inhibitors, demonstrated promising herbicidal activities. These findings suggest the potential of fluorinated benzamides in developing new herbicides with broad-spectrum activity and safety for crops (Wang et al., 2017).
Mechanistic Insights into Fluorocyclization
Research into the fluorocyclization of o-styryl benzamide provided valuable mechanistic insights, emphasizing the role of fluorinated reagents in synthetic chemistry and the development of novel compounds with potential application in material science and drug development (Yan et al., 2016).
properties
IUPAC Name |
4-fluoro-N-[3-(6-oxopyridazin-1-yl)propyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14FN3O2/c15-12-6-4-11(5-7-12)14(20)16-8-2-10-18-13(19)3-1-9-17-18/h1,3-7,9H,2,8,10H2,(H,16,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DVFLQSFRKCGPBB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=O)N(N=C1)CCCNC(=O)C2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14FN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.